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This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

4-Chloro-2-methoxyaniline hydrochloride (CAS 861299-14-1), a key intermediate in

pharmaceutical and chemical synthesis.[1][2] This document is intended for researchers,

scientists, and drug development professionals, offering a detailed analysis of its Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The insights

provided herein are grounded in established spectroscopic principles and field-proven

methodologies to ensure scientific integrity and practical applicability.

Introduction to 4-Chloro-2-methoxyaniline
Hydrochloride
4-Chloro-2-methoxyaniline hydrochloride is the salt form of the parent compound 4-chloro-

2-methoxyaniline (CAS 93-50-5).[2][3] The hydrochloride form often enhances stability and

solubility, making it a preferred form for various applications, including the synthesis of CXCR2
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antagonists.[2] A thorough understanding of its spectroscopic properties is paramount for

quality control, reaction monitoring, and structural confirmation in synthetic workflows.

The protonation of the aniline nitrogen to form the hydrochloride salt significantly influences the

electronic environment of the molecule. This guide will dissect these effects on the

corresponding NMR, IR, and MS spectra.

Molecular Structure and Key Identifiers
The structural integrity of a compound is the foundation of its chemical behavior. Here, we

present the molecular structure and key identifiers for 4-Chloro-2-methoxyaniline
hydrochloride.

Caption: Molecular structure of 4-Chloro-2-methoxyaniline hydrochloride.

Table 1: Key Identifiers for 4-Chloro-2-methoxyaniline Hydrochloride

Property Value Source

CAS Number 861299-14-1

Molecular Formula C₇H₉Cl₂NO [4]

Molecular Weight 194.06 g/mol

Physical Form Solid

Synonyms
4-Chloro-2-anisidine

hydrochloride
[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.[5] The protonation of the amino group in 4-Chloro-2-methoxyaniline hydrochloride
is expected to induce significant downfield shifts for the aromatic protons and the appearance

of a broad signal for the -NH₃⁺ protons.[5]

Predicted ¹H NMR Spectral Data
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The predicted ¹H NMR data is based on the analysis of the free base and the known effects of

ammonium salt formation on the chemical shifts of aromatic protons.

Table 2: Predicted ¹H NMR Data for 4-Chloro-2-methoxyaniline Hydrochloride in DMSO-d₆
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Rationale for
Assignment

~10.0 (broad) s 3H -NH₃⁺

The acidic

protons of the

ammonium

group are

expected to be

significantly

deshielded and

appear as a

broad singlet that

is exchangeable

with D₂O.

~7.2 - 7.4 m 3H Ar-H

The aromatic

protons are

expected in this

region. The

electron-

withdrawing

effect of the -

NH₃⁺ group will

cause a

downfield shift

compared to the

free aniline.

3.85 s 3H -OCH₃

The methoxy

protons are

typically

observed as a

sharp singlet in

this region,

relatively

unaffected by the

protonation of

the amino group.
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Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will reflect the electronic changes in the aromatic ring due to the

electron-withdrawing nature of the -NH₃⁺ group.

Table 3: Predicted ¹³C NMR Data for 4-Chloro-2-methoxyaniline Hydrochloride in DMSO-d₆

Chemical Shift (δ, ppm) Assignment Rationale for Assignment

~150 C-OCH₃

The carbon attached to the

methoxy group is expected to

be significantly downfield.

~138 C-NH₃⁺

The carbon bearing the

ammonium group will be

deshielded.

~125 C-Cl
The carbon attached to the

chlorine atom.

~123 Ar-CH Aromatic methine carbon.

~118 Ar-CH Aromatic methine carbon.

~115 Ar-CH Aromatic methine carbon.

56.0 -OCH₃
The methoxy carbon is

expected in this region.

Experimental Protocol for NMR Spectroscopy
This protocol outlines a standardized procedure for acquiring high-quality NMR spectra of 4-
Chloro-2-methoxyaniline hydrochloride.

Workflow for NMR Sample Preparation and Analysis
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Sample Preparation Data Acquisition Data Processing

Weigh 5-10 mg of
4-Chloro-2-methoxyaniline HCl

Dissolve in 0.6-0.7 mL
of DMSO-d6 in a vial

Homogeneous solution is key Transfer solution to
an NMR tube

Place tube in NMR
spectrometer (400 MHz or higher) Acquire 1H NMR spectrum Acquire 13C NMR spectrum

(proton-decoupled)

Process spectra
(Fourier transform, phase correction,

baseline correction)

Reference to TMS
(δ = 0.00 ppm) Analyze and interpret spectra

Click to download full resolution via product page

Caption: A standardized workflow for NMR analysis.

Detailed Steps:

Sample Weighing: Accurately weigh 5-10 mg of 4-Chloro-2-methoxyaniline hydrochloride.

Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl

sulfoxide (DMSO-d₆) in a clean, dry vial.[5] DMSO-d₆ is a suitable solvent for amine

hydrochlorides due to its high polarity.

Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

Instrumentation: Place the NMR tube into the spectrometer. A 400 MHz or higher field

instrument is recommended for good spectral resolution.

¹H NMR Acquisition: Acquire the proton NMR spectrum. A sufficient number of scans should

be performed to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a standard proton-decoupled

pulse sequence. A greater number of scans will be necessary compared to the ¹H NMR

spectrum.[5]

Data Processing: Process the raw data using appropriate software. This includes Fourier

transformation, phase correction, and baseline correction.

Referencing: Reference the spectra using the residual solvent peak or an internal standard

like tetramethylsilane (TMS).
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Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule.[5] For 4-Chloro-2-methoxyaniline hydrochloride, the IR spectrum will be

dominated by the characteristic vibrations of the ammonium group, the aromatic ring, and the

ether linkage.

Predicted IR Spectral Data
The formation of the ammonium salt leads to the appearance of broad and strong N-H

stretching bands, which are shifted to lower frequencies compared to the free amine.[6][7][8]

Table 4: Predicted IR Absorption Bands for 4-Chloro-2-methoxyaniline Hydrochloride
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Wavenumber
(cm⁻¹)

Intensity Assignment
Rationale for
Assignment

3200-2800 Strong, Broad N-H⁺ stretch

The stretching

vibrations of the N-H

bonds in the

ammonium group give

rise to a very broad

and intense

absorption in this

region due to strong

hydrogen bonding.[6]

[7][8]

~3050 Medium Aromatic C-H stretch

Characteristic

stretching vibration of

C-H bonds on the

aromatic ring.

~2950, ~2850 Medium Aliphatic C-H stretch

Asymmetric and

symmetric stretching

of the C-H bonds in

the methoxy group.

~1600, ~1500 Medium-Strong
C=C stretch

(aromatic)

Skeletal vibrations of

the aromatic ring.

~1250 Strong C-N stretch

Stretching vibration of

the bond between the

aromatic ring and the

nitrogen atom.

~1230 Strong
Asymmetric C-O-C

stretch

The C-O stretching of

the aryl alkyl ether.

~1030 Medium
Symmetric C-O-C

stretch

The C-O stretching of

the aryl alkyl ether.

~820 Strong C-H out-of-plane bend Bending vibration

characteristic of the
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substitution pattern on

the aromatic ring.

~750 Strong C-Cl stretch

Stretching vibration of

the carbon-chlorine

bond.

Experimental Protocol for IR Spectroscopy
The KBr pellet method is a common and reliable technique for obtaining the IR spectrum of a

solid sample.[5]

Workflow for IR Sample Preparation and Analysis (KBr Pellet Method)

Sample Preparation Data Acquisition Data Processing

Weigh 1-2 mg of sample and
100-200 mg of dry KBr

Grind the mixture thoroughly
in an agate mortar

Homogeneous mixture is crucial Press the powder into a
transparent pellet using a

hydraulic press

Place the pellet in the FT-IR
spectrometer Acquire a background spectrum Acquire the sample spectrum Process the spectrum

(baseline correction)
Analyze and interpret the

absorption bands

[M+H]⁺
m/z = 158/160

[M+H - CH₃]⁺
m/z = 143/145

- •CH₃

[M+H - CH₃ - H₂O]⁺
m/z = 125/127

- H₂O

Click to download full resolution via product page

Caption: A plausible fragmentation pathway for 4-chloro-2-methoxyaniline.
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Experimental Protocol for Mass Spectrometry
This protocol describes a general procedure for obtaining the mass spectrum of 4-Chloro-2-
methoxyaniline hydrochloride using ESI-MS.

Detailed Steps:

Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a

suitable solvent such as methanol or acetonitrile. [5]2. Instrumentation: Use a mass

spectrometer equipped with an Electrospray Ionization (ESI) source.

Infusion: Infuse the sample solution directly into the ESI source at a constant flow rate.

Data Acquisition: Acquire the mass spectrum in the positive ion mode. The mass range

should be set to cover the expected molecular ion and fragment peaks.

Data Analysis: Analyze the resulting spectrum to identify the molecular ion peak and

characteristic fragment ions. Pay close attention to the isotopic pattern of chlorine-containing

fragments.

Conclusion
This technical guide provides a detailed spectroscopic analysis of 4-Chloro-2-methoxyaniline
hydrochloride. The predicted NMR, IR, and MS data, along with the detailed experimental

protocols, offer a comprehensive resource for scientists working with this compound. The

protonation of the aniline nitrogen to form the hydrochloride salt results in distinct spectral

features, particularly the downfield shift of aromatic protons in ¹H NMR and the broad N-H⁺

stretching bands in the IR spectrum. The provided methodologies are designed to be self-

validating and adhere to high standards of scientific rigor, ensuring reliable and reproducible

results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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